![molecular formula C22H25ClF3N3S B295161 10-[3-[4-(2-Chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)phenothiazine CAS No. 83016-35-7](/img/structure/B295161.png)
10-[3-[4-(2-Chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)phenothiazine
Overview
Description
“10-[3-[4-(2-Chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)phenothiazine” is a chemical compound . It is a type of phenothiazine .
Molecular Structure Analysis
The molecular formula of this compound is C22H25ClF3N3S . Its average mass is 455.969 and its mono-isotopic mass is 455.14098 . The InChI string and SMILES representation provide more details about its molecular structure .Scientific Research Applications
Crystal Structure Analysis
The compound, as part of Fluphenazine dihydrochloride dimethanol solvate, has been analyzed for its crystal structure. It was found that the dihedral angle between the planes of the two outer benzene rings of the tricyclic phenothiazine system is significant, with the piperazine ring adopting a chair conformation. This study contributes to understanding the compound's molecular structure and interactions at a crystalline level (Petrus, Petrus, & Czarnik-Matusewicz, 2012).
Interaction with Dopamine Receptors
Research has explored the synthesis of phenothiazine ligands derived from this compound for potential use as affinity probes for dopamine receptors. These studies provide insight into the interactions of these compounds with D1 and D2 dopamine receptors, which are crucial for understanding their potential therapeutic applications (Soskic et al., 1991).
Antitumor Potential
A study has exploited a derivative of this compound, A4, for its potential antitumor effects. A4 demonstrated higher apoptosis-inducing activity than the parent compound in oral cancer cells and influenced the phosphorylation or expression of multiple molecular targets. This research provides a foundation for the potential repurposing of phenothiazines in cancer therapy (Wu et al., 2016).
Theoretical Analyses and Drug Design
Theoretical analyses, including density functional theory (DFT) and molecular dynamics (MD) simulations, have been conducted on phenothiazine derivatives, including compounds related to 10-[3-[4-(2-Chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)phenothiazine. These studies are significant for predicting interactions with other molecules and designing effective drugs, particularly in the context of SARS-CoV-2 (Al-Otaibi et al., 2022).
Synthesis and Labelling Techniques
Research has been conducted on the synthesis of deuterium-labelled versions of this compound, which is crucial for various applications, including drug metabolism studies and pharmaceutical research (Sardessai et al., 1986).
Properties
IUPAC Name |
10-[3-[4-(2-chloroethyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25ClF3N3S/c23-8-11-28-14-12-27(13-15-28)9-3-10-29-18-4-1-2-5-20(18)30-21-7-6-17(16-19(21)29)22(24,25)26/h1-2,4-7,16H,3,8-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHVNGICQKYBDDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClF3N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801003067 |
Source
|
| Record name | 10-{3-[4-(2-Chloroethyl)piperazin-1-yl]propyl}-2-(trifluoromethyl)-10H-phenothiazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801003067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
456.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
83016-35-7 |
Source
|
| Record name | Fluphenazine-N-mustard | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083016357 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 10-{3-[4-(2-Chloroethyl)piperazin-1-yl]propyl}-2-(trifluoromethyl)-10H-phenothiazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801003067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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